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Compound of Interest

Compound Name: Bis(neopentyl glycolato)diboron

Cat. No.: B139214

In-Depth Technical Guide: Bis(heopentyl
glycolato)diboron

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Bis(neopentyl glycolato)diboron, a key reagent in organic synthesis.

Core Molecular Data

Bis(neopentyl glycolato)diboron is an organic boron compound widely utilized in chemical
synthesis.[1][2] Its fundamental molecular and physical properties are summarized in the table
below for easy reference.
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Property Value

Molecular Formula C10H20B204
Molecular Weight 225.89 g/mol

CAS Number 201733-56-4
Appearance White to off-white solid
Melting Point 180.5-184.5 °C

Boiling Point 214.3+7.0°C

Chemical Structure and Nomenclature

Bis(neopentyl glycolato)diboron, also known by its systematic name 5,5,5',5'-Tetramethyl-
2,2'-bi-1,3,2-dioxaborinane, is a diboron reagent.[1]

Logical Relationship: From Structure to Application

The unique structure of Bis(neopentyl glycolato)diboron underpins its utility as a borylating

agent in organic chemistry, particularly in the formation of boronic esters.

Molecular Structure
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Caption: Logical flow from molecular properties to the primary application of Bis(neopentyl

glycolato)diboron.
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Experimental Protocols

Detailed experimental protocols for the synthesis of Bis(neopentyl glycolato)diboron have
been established. Two common methods are outlined below.

Method 1: Reaction of Tetrakis(dimethylamino)diborane
with 2,2-dimethyl-1,3-propanediol
This procedure involves the reaction of tetrakis(dimethylamino)diborane with 2,2-dimethyl-1,3-

propanediol in a suitable solvent, such as toluene.

Experimental Workflow:

Tetrakis(dimethylamino)diborane
+
2,2-dimethyl-1,3-propanediol
+
Toluene

1. Mix

Heat to 105°C for 60 minutes

Remove toluene

. Isolate

White solid product
(Bis(neopentyl glycolato)diboron)
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Caption: Workflow for the synthesis of Bis(heopentyl glycolato)diboron via Method 1.

Method 2: Reaction involving Tetrahydroxydiboron

This alternative synthesis route utilizes tetrahydroxydiboron, neopentyl glycol, and potassium
acetate (KOAC) in a solvent like toluene or tetrahydrofuran (THF).[2][3]

Experimental Workflow:

Y

Tetrahydroxydiboron

+

Neopentyl Glycol
+

KOAc
+

Toluene or THF

. Suspend

Stir at 80°C for 0.5-2 hours

. React

Monitor for complete consumption
of starting materials

Bis(neopentyl glycolato)diboron
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Caption: Workflow for the synthesis of Bis(heopentyl glycolato)diboron via Method 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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